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Introduction

The determination of insecticide knockdown time is a critical component of assessing the
efficacy of existing and novel insecticidal compounds. The World Health Organization (WHO)
has established standardized bioassay procedures to evaluate insecticide susceptibility in
disease vectors, primarily mosquitoes. While these protocols traditionally focus on mortality
endpoints after a fixed exposure time, they can be readily adapted to determine the time
required to knock down a specific percentage of the test population. The 90% knockdown time
(KT90) is a key metric, providing valuable data on the speed of action of an insecticide, which
is particularly relevant for insecticides used in interventions like indoor residual spraying (IRS)
and insecticide-treated nets (ITNs) where rapid incapacitation of vectors is desired.

This document provides a detailed protocol for determining the KT90 of insecticides against
adult mosquitoes, based on the principles of the WHO tube test. It is intended for use by
researchers in academia, government, and industry involved in vector control research and the
development of new insecticidal products.

Key Concepts
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Knockdown: A state of intoxication characterized by the inability of an insect to maintain
normal posture or fly in a coordinated manner. For the purpose of this protocol, a mosquito is
considered knocked down if it is immobile or unable to stand or take off.

KT50: The time required to knock down 50% of the exposed mosquito population.
KT90: The time required to knock down 90% of the exposed mosquito population.

Log-Probit Analysis: A statistical method used to analyze dose-response or time-response
data in toxicology to estimate parameters such as LC50 (lethal concentration 50%), LT50
(lethal time 50%), and in this case, KT50 and KT90.

Applications

Insecticide Efficacy Screening: Rapidly assess the potency and speed of action of new
insecticidal compounds.

Resistance Monitoring: Track changes in the susceptibility of wild vector populations to
commonly used insecticides. An increase in KT90 may indicate the emergence of resistance.

Comparative Analysis: Compare the performance of different insecticide formulations or
active ingredients.

Product Development: Generate data to support the registration and labeling of new vector
control products.

Experimental Protocol: Determination of Insecticide
KT90 using the WHO Tube Test Methodology

This protocol is adapted from the standard WHO tube test for insecticide susceptibility. The

primary modification is the recording of knockdown at multiple time intervals during the

exposure period.

1. Materials

WHO tube test kit:
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o Exposure tubes (red-dotted)
o Holding tubes (green-dotted)

o Slide units

« Insecticide-impregnated papers (at the desired discriminating concentration)
o Control papers (impregnated with the solvent used for the insecticide papers)
e Aspirator

e Timer

¢ Clean holding cages for mosquitoes

e 10% sugar solution on a cotton pad

» Non-blood-fed female mosquitoes, 2-5 days old, from a susceptible laboratory strain or a
wild population.

e Log book or data capture sheets

e Personal Protective Equipment (PPE): gloves, lab coat.
2. Procedure

2.1. Preparation

o Label the exposure and holding tubes clearly.

« Insert the insecticide-impregnated papers into the exposure tubes (red-dotted) and the
control papers into another set of exposure tubes.

e Using an aspirator, carefully transfer 20-25 female mosquitoes into each holding tube (green-
dotted). Four replicates for the insecticide and two for the control are recommended.

» Allow the mosquitoes to acclimatize in the holding tubes for one hour in a vertical position.
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2.2. Exposure

Attach the exposure tubes to the corresponding holding tubes using the slide units.

Gently transfer the mosquitoes from the holding tubes to the exposure tubes by tapping the
tubes.

Start the timer immediately upon transfer of the mosquitoes to the exposure tubes.

Position the tubes vertically.
2.3. Recording Knockdown

o Record the number of knocked-down mosquitoes at regular intervals (e.g., every 5 or 10
minutes) for a total exposure period of 60 minutes.

e A mosquito is recorded as knocked down if it is lying on its back or side and is unable to right
itself or fly in a coordinated manner when the tube is gently rotated.

e Continue recording until 100% of the mosquitoes are knocked down or the 60-minute
exposure period is complete.

2.4. Post-Exposure (Optional, for mortality data)

o After the 60-minute exposure, transfer the mosquitoes back to the holding tubes.

e Provide a 10% sugar solution on a cotton pad on the mesh screen of the holding tubes.
e Hold the mosquitoes for 24 hours at 27+2°C and 80+10% relative humidity.

e Record mortality after 24 hours.

3. Data Analysis

o For each time point, calculate the percentage of knocked-down mosquitoes for each
replicate.
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e If control knockdown is observed, the data may need to be corrected using Abbott's formula,
although significant control knockdown invalidates the test.

e Use log-probit analysis to calculate the KT50 and KT90 values and their 95% confidence
intervals. This can be performed using statistical software packages such as R, SAS, or

specialized toxicology software.

Data Presentation

The quantitative data collected during the experiment should be recorded in a structured table
to facilitate analysis and comparison.

Table 1: Raw Data Recording Sheet for Knockdown Assessment

. Number of .
Insecticide . Number of . Cumulative
. . Time . Mosquitoes
Replicate Concentrati ] Mosquitoes %
(minutes) Knocked
on Exposed Knockdown
Down
1 [Specify] 5 25
10
15
60
2 [Specify] 5 24
10
Control 1 Solvent Only 60 25

Table 2: Summary of Calculated Knockdown Times
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Insecticide Mosquito Strain
(95% CI) (95% CiI)
Insecticide A Susceptible Lab Strain
Insecticide B Field Population X

Mandatory Visualization

Signaling Pathway and Experimental Workflow Diagrams

Below are Graphviz (DOT language) diagrams illustrating the mode of action of pyrethroid
insecticides and the experimental workflow for determining KT90.
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Caption: Mode of action of pyrethroid insecticides on the voltage-gated sodium channel of a

neuron.
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Caption: Experimental workflow for the determination of insecticide KT90.
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 To cite this document: BenchChem. [Determining Insecticide Knockdown Time (KT90): A
Detailed Protocol for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166178#who-protocol-for-determining-insecticide-kt-
90]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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